5-Nitroso-8-hydroxyisoquinoline
Cat. No. B8328726
M. Wt: 174.16 g/mol
InChI Key: ZYICDILRVJIXHT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04478820
Procedure details
The 8-hydroxyisoquinoline is reacted with nitrous acid to form 5-nitroso-8-hydroxyisoquinoline. The nitrous acid is generated in situ by the action of mineral acid, such as hydrochloric, sulfuric, and the like, on sodium nitrite usually under cold temperature conditions.
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:3]=[CH:4][CH:5]=[C:6]2[C:11]=1[CH:10]=[N:9][CH:8]=[CH:7]2.[N:12](O)=[O:13]>>[N:12]([C:5]1[CH:4]=[CH:3][C:2]([OH:1])=[C:11]2[C:6]=1[CH:7]=[CH:8][N:9]=[CH:10]2)=[O:13]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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OC=1C=CC=C2C=CN=CC12
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N(=O)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N(=O)C1=C2C=CN=CC2=C(C=C1)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
